Cas no 915002-24-3 (Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris-)

Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris-, is a trisubstituted pyridine derivative featuring a central benzene core linked to three pyridine rings via oxymethylene spacers. This compound is valued for its rigid, symmetrical structure, which enhances its utility as a ligand in coordination chemistry and catalysis. The presence of pyridine moieties provides strong binding affinity for metal ions, making it suitable for applications in supramolecular chemistry and material science. Its well-defined geometry and electron-rich nature also facilitate its use in the design of metal-organic frameworks (MOFs) and other functional materials. The compound's stability and synthetic versatility further contribute to its relevance in advanced chemical research.
Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris- structure
915002-24-3 structure
Product Name:Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris-
CAS No:915002-24-3
MF:C24H21N3O3
MW:399.441845655441
CID:4311002
PubChem ID:91203977
Update Time:2025-10-29

Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris-
    • 1,3,5-tris(pyridin-4-ylmethoxy)benzene
    • G63941
    • 915002-24-3
    • 4-[3,5-bis(pyridin-4-ylmethoxy)phenoxymethyl]pyridine
    • SCHEMBL22305118
    • YSZC254
    • CS-0170499
    • MFCD34165592
    • Inchi: 1S/C24H21N3O3/c1-7-25-8-2-19(1)16-28-22-13-23(29-17-20-3-9-26-10-4-20)15-24(14-22)30-18-21-5-11-27-12-6-21/h1-15H,16-18H2
    • InChI Key: AZJQBTTWDUFHBN-UHFFFAOYSA-N
    • SMILES: O(CC1C=CN=CC=1)C1C=C(C=C(C=1)OCC1C=CN=CC=1)OCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 399.15829154g/mol
  • Monoisotopic Mass: 399.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.4Ų

Pyridine, 4,4',4''-[1,3,5-benzenetriyltris(oxymethylene)]tris- Pricemore >>

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